3'-Fluoroacetophenone
Cat. No. B146931
Key on ui cas rn:
455-36-7
M. Wt: 138.14 g/mol
InChI Key: HCEKGPAHZCYRBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07423053B2
Procedure details
A solution of 1-(3-fluorophenyl)ethanone (14.0 g, 100 mmol) (Aldrich) in dioxane (250 mL) at 12-15° C. was treated with a solution of bromine (17 g, 105 mmol) in dioxane (120 mL) drop wise over 0.5 h. This was stirred for 15 min and most of the solvent removed. The residue was taken up in hexane (200 mL), washed 2× water, and dried (MgSO4). Solvent was removed to give 2-bromo-1-(3-fluorophenyl)ethanone. 1H NMR (CDCl3), 300 MHz) δ3.71 (s, 2H, CH2), 7.30-7.77(m, 4H, Aromatic).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:8](=[O:10])[CH3:9])[CH:5]=[CH:6][CH:7]=1.[Br:11]Br>O1CCOCC1>[Br:11][CH2:9][C:8]([C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=1)=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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14 g
|
|
Type
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reactant
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Smiles
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FC=1C=C(C=CC1)C(C)=O
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Name
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|
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Quantity
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17 g
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|
Type
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reactant
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Smiles
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BrBr
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Name
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|
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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|
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Quantity
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120 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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This was stirred for 15 min and most of the solvent
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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removed
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WASH
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Type
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WASH
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Details
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washed 2× water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Solvent was removed
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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Smiles
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BrCC(=O)C1=CC(=CC=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
